Cas no 1806330-58-4 (3,6-Dimethyl-2-fluoroanisole)

• Product Name: 3,6-Dimethyl-2-fluoroanisole
• CAS No: 1806330-58-4
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 5002492
• Update Time: 2023-08-25

3,6-Dimethyl-2-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethyl-2-fluoroanisole

• Inchi： 1S/C9H11FO/c1-6-4-5-7(2)9(11-3)8(6)10/h4-5H,1-3H3
• InChI Key： HSRAYALIRLXISJ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2